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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842

An In-depth Technical Guide to Divinyl Tetramethyldisiloxane

Abstract

Divinyl tetramethyldisiloxane, a key organosilicon compound, plays a pivotal role in the
synthesis of a wide array of silicon-based materials. This document provides a comprehensive
overview of its fundamental chemical and physical properties, molecular structure, and a
detailed experimental protocol for its synthesis. Its applications in polymer chemistry,
electronics, and as a ligand in organometallic catalysis are also discussed, offering valuable
insights for researchers, scientists, and professionals in drug development and materials
science.

Chemical Identification and Properties

1,3-Divinyltetramethyldisiloxane is an organosilicon compound characterized by a disiloxane
backbone with two vinyl groups at the terminal silicon atoms.[1] This structure makes it a
crucial building block for silicone elastomers and resins.[2] Its chemical identifiers and key
physical properties are summarized in the table below for easy reference.
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Molecular Formula CsH1s0Si2 [3114]

Molecular Weight 186.40 g/mol [3114]

CAS Number 2627-95-4 [2][3]
1,3-Diethenyl-1,1,3,3-

IUPAC Name . [5]
tetramethyldisiloxane
1,1,3,3-Tetramethyl-1,3-
divinyldisiloxane,

Synonyms : . [21[3][4]
ethenyl[(ethenyldimethylsilyl)ox
y]dimethylsilane

Appearance Colorless, transparent liquid [2][6]

Density 0.809 g/mL at 25 °C [2]

Boiling Point 139 °C [2]

Melting Point -99 °C

Refractive Index n20/D 1.411

SMILES

C--INVALID-LINK--(O--
INVALID-LINK--(C)C=C)C=C

Molecular Structure

The structure of divinyl tetramethyldisiloxane consists of a central oxygen atom bonded to
two silicon atoms. Each silicon atom is, in turn, bonded to two methyl groups and one vinyl
group. This configuration is foundational to its utility in polymerization reactions.

Molecular structure of 1,3-Divinyltetramethyldisiloxane.

Experimental Protocols: Synthesis

A common industrial method for producing divinyl tetramethyldisiloxane is through a sodium
condensation reaction followed by hydrolysis.[2]
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Objective: To synthesize 1,3-Divinyltetramethyldisiloxane.
Materials:

o Dimethyldiethoxysilane

e Chloroethene (Vinyl chloride)

o Sodium metal

¢ Reaction unit (for hydrolysis)

e Separation unit (for solid-liquid separation)

« Distillation unit

Methodology:

Polycondensation: Dimethyldiethoxysilane, chloroethene, and sodium are introduced into a
reactor. A polycondensation reaction is initiated to form a single vinyl end-capped
intermediate product.[2]

» Separation: The resulting mixture undergoes solid-liquid separation to isolate the single vinyl
end-capped intermediate.[2]

o Hydrolysis: The isolated intermediate product is then subjected to hydrolysis in a dedicated
reaction unit. This step converts the single vinyl end-capped intermediate into a divinyl end-
capped intermediate product.[2]

« Purification: Finally, the divinyl end-capped product is purified via distillation to yield the final,
high-purity divinyl tetramethyldisiloxane.[2]

This solvent-free process makes the resulting product suitable for high-standard applications in
fields such as pharmaceuticals and semiconductors.[2]
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Synthesis Workflow for Divinyl Tetramethyldisiloxane
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Process flow diagram for the synthesis of Divinyltetramethyldisiloxane.

Applications

Divinyl tetramethyldisiloxane is a versatile compound with numerous applications across
various industries:

 Silicone Polymers: It serves as a crucial building block and end-capping agent in the
production of vinyl silicone fluids, silicone elastomers, and silicone resins.[2] These materials
are valued for their flexibility, heat resistance, and biocompatibility, leading to their use in
adhesives, sealants, gaskets, and medical devices.[2]

» Electronics Industry: Due to its excellent weather resistance and electrical insulation
properties, it is used in the synthesis of silicone resins for coatings, paints, and the
encapsulation of electronic components to protect them from environmental factors.[2]

e Organometallic Chemistry: It acts as a diolefin ligand in complexes with d10-metal centers
and is a component of Karstedt's catalyst, which is used in hydrosilylation reactions.[5][6]
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Safety and Handling

Divinyl tetramethyldisiloxane is classified as a highly flammable liquid and vapor.[4] It can
cause skin and eye irritation.[4] Appropriate personal protective equipment, including gloves,
eye shields, and respiratory protection, should be used when handling this chemical. It should
be stored in a well-ventilated area away from sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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